Cas no 82875-86-3 (2-Chloro-5-fluorobenzene-1-sulfonyl Chloride)

2-Chloro-5-fluorobenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the presence of both chloro and fluoro substituents, which enhance electrophilicity and facilitate selective transformations. The compound is valuable in pharmaceutical and agrochemical research, where it serves as a key intermediate for introducing sulfonyl functional groups into target molecules. Its stability under controlled conditions ensures reliable handling and storage. The structural features of this reagent enable precise modifications in complex synthetic pathways, making it a useful tool for advanced chemical applications.
2-Chloro-5-fluorobenzene-1-sulfonyl Chloride structure
82875-86-3 structure
Product Name:2-Chloro-5-fluorobenzene-1-sulfonyl Chloride
CAS No:82875-86-3
MF:C6H3Cl2FO2S
MW:229.056222200394
MDL:MFCD12026156
CID:1808016
PubChem ID:12943450
Update Time:2025-10-28

2-Chloro-5-fluorobenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-fluorobenzenesulfonyl chloride
    • 2-chloro-5-fluoro-phenylsulfonyl chloride
    • 2-chloro-5-fluoro-benzenesulfonyl chloride
    • 2-chloro-5-fluorobenzene sulphonyl chloride
    • 2-chloro-5-fluorobenzene-1-sulfonyl chloride
    • Benzenesulfonyl chloride, 2-chloro-5-fluoro-
    • AC1Q4LIF
    • AGN-PC-00K6PK
    • EN300-68769
    • NULL
    • DTXSID90513558
    • AKOS012475214
    • DB-392985
    • GEO-04129
    • MFCD12026156
    • 2-chloro-5-fluorobenzene-1-sulfonylchloride
    • CS-0435080
    • 82875-86-3
    • SCHEMBL1060711
    • IKUKZLDGZFXXNE-UHFFFAOYSA-N
    • 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride
    • MDL: MFCD12026156
    • Inchi: 1S/C6H3Cl2FO2S/c7-5-2-1-4(9)3-6(5)12(8,10)11/h1-3H
    • InChI Key: IKUKZLDGZFXXNE-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C=CC=1Cl)F)(=O)=O

Computed Properties

  • Exact Mass: 227.9214841g/mol
  • Monoisotopic Mass: 227.9214841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.5Ų

2-Chloro-5-fluorobenzene-1-sulfonyl Chloride Pricemore >>

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Additional information on 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride

2-Chloro-5-fluorobenzene-1-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 82875-86-3, commonly referred to as 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride, is a highly specialized chemical entity with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with chlorine and fluorine atoms at specific positions. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The benzene ring serves as the central framework of this molecule, with the sulfonyl chloride group (-SO₂Cl) attached at the 1-position. The chlorine and fluorine atoms are located at the 2 and 5 positions, respectively. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such halogen-substituted aromatic compounds in catalytic processes, particularly in the presence of transition metal catalysts.

One of the most notable aspects of 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride is its versatility as a building block in organic synthesis. The sulfonyl chloride group is highly reactive and can undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions. These reactions are pivotal in the construction of complex molecular architectures, including those found in drug molecules and advanced polymers. For instance, researchers have demonstrated its utility in the synthesis of sulfonamide derivatives, which are widely used in pharmaceuticals due to their bioactive properties.

The synthesis of 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the sulfonation of chlorofluorobenzene derivatives followed by chlorination to introduce the sulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact associated with its production.

In terms of applications, this compound has found significant use in materials science, particularly in the development of high-performance polymers and coatings. Its ability to form stable bonds through coupling reactions makes it an ideal candidate for enhancing the mechanical and thermal properties of polymer systems. Additionally, its role as an intermediate in pharmaceutical synthesis has been well-documented, with several studies exploring its potential in developing novel drug candidates targeting various therapeutic areas.

Recent research has also focused on understanding the environmental fate and toxicity of 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride. Studies indicate that while it exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low due to rapid degradation under sunlight exposure. These findings underscore the importance of responsible handling and disposal practices to minimize ecological impact.

Looking ahead, ongoing investigations into the electronic properties of this compound are paving the way for new applications in electronics and optoelectronics. Its unique combination of electron-withdrawing groups (chlorine and fluorine) and electron-releasing groups (sulfonamide) makes it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers are actively exploring these possibilities, with several promising results reported in recent scientific literature.

In conclusion, 2-Chloro-5-fluorobenzene-1-sulfonyl Chloride stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an area of continued interest for chemists and material scientists alike. As research progresses, we can expect even more innovative uses for this compound, further solidifying its importance in modern chemistry.

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